![molecular formula C10H8BrNO B1279455 2-Bromo-6-methoxyquinoline CAS No. 476161-59-8](/img/structure/B1279455.png)
2-Bromo-6-methoxyquinoline
Overview
Description
2-Bromo-6-methoxyquinoline (2-B6MQ) is a heterocyclic compound with a wide range of applications in the fields of medicine, biochemistry and physiology. It is a derivative of quinoline, which is an aromatic heterocyclic compound composed of a fused benzene ring and an isoquinoline ring. 2-B6MQ has been extensively studied for its potential pharmacological and therapeutic applications and is used as an intermediate in the synthesis of various pharmaceuticals.
Scientific Research Applications
Synthesis of Quinoline Derivatives:
- 2-Bromo-6-methoxyquinoline serves as a key intermediate in the synthesis of various quinoline derivatives. For instance, it is used in the synthesis of anti-tuberculosis drugs, specifically quinoline-TMC-207 derivatives, demonstrating its utility in medicinal chemistry (Sun Tie-min, 2009).
- It is also involved in the Negishi-type coupling reaction to produce 6-substituted 2-methoxy-quinolines and 1H-quinolin-2-ones, which are inhibitors of steroid 5alpha reductases (Baston et al., 2000).
Chemical Synthesis and Transformations:
- The compound is used in regioselective bromination and alkoxydehalogenation processes, showcasing its versatility in organic synthesis (Osborne & Miller, 1993).
- This compound is involved in Skraup-type synthesis, contributing to the creation of bromoquinolinols, which are valuable in the development of various chemical compounds (Lamberth et al., 2014).
Development of Fluorescent Probes and Sensors:
- It has been used in the development of Zn(II) fluorescent probes due to its strong fluorescence responses and high selectivity, proving essential in biochemical and analytical applications (Zhao et al., 2011).
Antimicrobial and Antituberculosis Research:
- Various derivatives of this compound have been synthesized and evaluated for their antimycobacterial activity, particularly against Mycobacterium tuberculosis, highlighting its potential in developing new antimicrobial agents (Upadhayaya et al., 2009).
Applications in Drug Synthesis and Molecular Studies:
- It is used in the synthesis of key intermediates for drug discoveries, as seen in the synthesis of 5-bromo-2-methylamino-8-methoxyquinazoline, an important compound in medicinal chemistry (Nishimura & Saitoh, 2016).
Properties
IUPAC Name |
2-bromo-6-methoxyquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-13-8-3-4-9-7(6-8)2-5-10(11)12-9/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPDSUWYPVSNSRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30466938 | |
Record name | 2-BROMO-6-METHOXYQUINOLINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30466938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
476161-59-8 | |
Record name | 2-BROMO-6-METHOXYQUINOLINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30466938 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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